Cas no 2172074-88-1 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid)

• Product Name: 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid
• CAS No: 2172074-88-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6419768
• PubChem ID: 165814378
• Update Time: 2025-06-08

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid
• 2172074-88-1
• EN300-1546987
• 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}oxy)propanoic acid

• Inchi： 1S/C26H30N2O6/c1-16(25(30)31)34-28-24(29)14-17-8-2-7-13-23(17)27-26(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,16-17,22-23H,2,7-8,13-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： FZMYANIHJIXWQF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CC(NOC(C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 114Ų

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid

Recent Advances in the Study of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid (CAS: 2172074-88-1)

The compound 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid (CAS: 2172074-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the context of peptide synthesis and targeted drug delivery systems. Recent studies have focused on its role as a versatile building block in the synthesis of complex biomolecules, leveraging its Fmoc-protected amino group and carboxylate functionality.

One of the key areas of investigation has been the use of this compound in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its efficacy in facilitating the incorporation of cyclohexyl-based amino acid derivatives into peptide chains, thereby enhancing the stability and bioavailability of the resulting peptides. The Fmoc-protecting group is particularly advantageous due to its orthogonality and ease of removal under mild conditions, making it a preferred choice for modern peptide synthesis methodologies.

In addition to its applications in peptide synthesis, recent studies have explored the potential of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid in the development of prodrugs. Its ability to form stable amide bonds with various therapeutic agents has been leveraged to create prodrugs with improved pharmacokinetic properties. For instance, researchers have successfully conjugated this compound with anticancer agents, resulting in prodrugs that exhibit enhanced tumor-targeting capabilities and reduced systemic toxicity.

Another notable advancement is the use of this compound in the design of novel drug delivery systems. Its amphiphilic nature allows it to self-assemble into micellar structures, which can encapsulate hydrophobic drugs and improve their solubility and bioavailability. Recent in vitro and in vivo studies have shown promising results, with these micellar systems demonstrating sustained drug release and improved therapeutic efficacy in animal models.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid. Researchers are actively working on optimizing synthetic protocols to improve yield and purity, as well as exploring alternative protecting groups that may offer additional advantages in specific applications. Furthermore, the long-term stability and biocompatibility of derivatives of this compound are under investigation to ensure their suitability for clinical use.

In conclusion, the compound 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}oxy)propanoic acid (CAS: 2172074-88-1) represents a promising tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, prodrug development, and drug delivery systems underscores its potential to address critical challenges in drug development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative therapeutic strategies.